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Compound of Interest

Compound Name: CeMMEC1

Cat. No.: B162595

Application Notes and Protocols for CeMMEC1

For Researchers, Scientists, and Drug Development Professionals

Introduction

CeMMECI1 is a potent and selective small molecule inhibitor of the second bromodomain (BD2)
of TATA-box binding protein associated factor 1 (TAF1). TAF1 is the largest subunit of the
transcription factor 11D (TFIID) complex, a critical component of the RNA polymerase Il
transcription machinery. The bromodomain of TAF1 plays a key role in recognizing acetylated
lysine residues on histones and other proteins, thereby regulating gene expression. By
targeting the TAF1 bromodomain, CeMMEC1 offers a valuable tool for investigating the role of
TAF1 in various biological processes, including cell cycle progression, apoptosis, and
oncogenesis. These application notes provide detailed information on the solubility of
CeMMEC1, preparation of stock solutions, and protocols for its use in cell-based assays.

Physicochemical Properties and Solubility

A clear understanding of CeMMEC1's physical and chemical properties is essential for its
effective use in experimental settings.
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Property Value Reference
Molecular Weight 336.35 g/mol [1]
Formula C19H16N204 [1]
CAS Number 440662-09-9 [1]
Appearance White to off-white solid [2]

Solubility Data

CeMMEC1 exhibits good solubility in dimethyl sulfoxide (DMSO). It is recommended to use
fresh, anhydrous DMSO for the preparation of stock solutions to ensure maximum solubility, as
hygroscopic DMSO can negatively impact solubility.[2]

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
DMSO 33.63 100 [1]
Ultrasonic assistance
DMSO 100 297.32 )
may be required.[2][3]
For CeMMEC1 HCI
DMSO 23 61.69

salt.[4]

Stock Solution Preparation

Accurate preparation of stock solutions is critical for obtaining reproducible experimental
results. The following tables provide a guide for preparing CeMMEC1 stock solutions at various
concentrations. Note that batch-specific molecular weights may vary slightly, which can affect
the required solvent volumes.[1]

Stock Solution Preparation Table (Based on MW: 336.35 g/mol )
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Target Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.97 mL 14.87 mL 29.73 mL

5mM 0.59 mL 2.97 mL 5.95 mL

10 mM 0.30 mL 1.49 mL 2.97 mL

50 mM 0.06 mL 0.30 mL 0.59 mL

100 mM 0.03 mL 0.15mL 0.30 mL

Protocol for Preparing a 10 mM Stock Solution:

e Weigh out 1 mg of CeMMEC1 powder.

e Add 0.30 mL of fresh, anhydrous DMSO to the vial.

» Vortex or sonicate the solution until the compound is completely dissolved.

» Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

Storage and Stability:
e Solid Powder: Store at -20°C for up to 3 years.[2]

e Stock Solutions (in DMSO): Store at -80°C for up to 2 years, or at -20°C for up to 1 year.[2] It
is recommended to use aliquots to prevent degradation from multiple freeze-thaw cycles.

Mechanism of Action and Signaling Pathway

CeMMECI1 functions as a selective inhibitor of the second bromodomain of TAF1. TAFlis a
crucial component of the TFIID complex, which is essential for the initiation of transcription by
RNA polymerase Il. The bromodomains of TAF1 recognize and bind to acetylated lysine
residues on histone tails, a key step in chromatin remodeling and gene activation.
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By binding to the second bromodomain of TAF1, CeMMEC1 prevents the recruitment of the
TFIID complex to the promoters of specific genes. This leads to the downregulation of the
expression of TAF1 target genes, which are often involved in cell proliferation and survival.
Consequently, inhibition of TAF1 by CeMMEC1 can lead to cell cycle arrest and apoptosis in
cancer cells.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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